Cas no 344334-31-2 (3-(isoquinolin-1-yl)propanoic acid)
3-(isoquinolin-1-yl)propanoic acid is a heterocyclic carboxylic acid derivative featuring an isoquinoline moiety linked to a propanoic acid group. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its structural framework allows for further functionalization, making it valuable for constructing complex heterocyclic systems. The isoquinoline core contributes to potential pharmacological activity, while the carboxylic acid group enhances solubility and reactivity for derivatization. This product is suitable for applications in medicinal chemistry, including the synthesis of enzyme inhibitors or receptor modulators. It is typically supplied with high purity to ensure consistent performance in research and industrial processes.
344334-31-2 structure
Product Name:3-(isoquinolin-1-yl)propanoic acid
CAS No:344334-31-2
MF:C12H11NO2
MW:201.221243143082
CID:1463454
PubChem ID:13098952
Update Time:2025-05-27
3-(isoquinolin-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-isoquinolyl)propanoic acid
- 1-isoquinolinepropanoic acid
- 3-(isoquinolin-1-yl)propanoic acid
- LogP
- 3-isoquinolin-1-ylpropanoic acid
- AKOS015966446
- 344334-31-2
- DB-261810
- DTXSID80518097
- EN300-1457271
- SCHEMBL7759001
-
- Inchi: 1S/C12H11NO2/c14-12(15)6-5-11-10-4-2-1-3-9(10)7-8-13-11/h1-4,7-8H,5-6H2,(H,14,15)
- InChI Key: MZBGKUUUMZHXCL-UHFFFAOYSA-N
- SMILES: OC(CCC1C2C=CC=CC=2C=CN=1)=O
Computed Properties
- Exact Mass: 201.07903
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.251
- Boiling Point: 396.1°C at 760 mmHg
- Flash Point: 193.4°C
- Refractive Index: 1.64
- PSA: 50.19
3-(isoquinolin-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1457271-0.05g |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 0.05g |
$1224.0 | 2023-06-06 | ||
| Enamine | EN300-1457271-0.1g |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 0.1g |
$1283.0 | 2023-06-06 | ||
| Enamine | EN300-1457271-0.25g |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 0.25g |
$1341.0 | 2023-06-06 | ||
| Enamine | EN300-1457271-0.5g |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 0.5g |
$1399.0 | 2023-06-06 | ||
| Enamine | EN300-1457271-1.0g |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 1g |
$1458.0 | 2023-06-06 | ||
| Enamine | EN300-1457271-2.5g |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 2.5g |
$2856.0 | 2023-06-06 | ||
| Enamine | EN300-1457271-5.0g |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 5g |
$4226.0 | 2023-06-06 | ||
| Enamine | EN300-1457271-10.0g |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 10g |
$6266.0 | 2023-06-06 | ||
| Enamine | EN300-1457271-50mg |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 50mg |
$504.0 | 2023-09-29 | ||
| Enamine | EN300-1457271-100mg |
3-(isoquinolin-1-yl)propanoic acid |
344334-31-2 | 100mg |
$528.0 | 2023-09-29 |
3-(isoquinolin-1-yl)propanoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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